Cas no 2228149-93-5 (3-(propan-2-yl)benzene-1-carbothioamide)

• Product Name: 3-(propan-2-yl)benzene-1-carbothioamide
• CAS No: 2228149-93-5
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 5804387
• PubChem ID: 141741334
• Update Time: 2025-06-08

3-(propan-2-yl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)benzene-1-carbothioamide
• EN300-1755561
• 2228149-93-5

• Inchi： 1S/C10H13NS/c1-7(2)8-4-3-5-9(6-8)10(11)12/h3-7H,1-2H3,(H2,11,12)
• InChI Key： KLYJOFJENKJOBS-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC(=C1)C(C)C)N

Computed Properties

• Exact Mass: 179.07687059g/mol
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.1Ų

Additional information on 3-(propan-2-yl)benzene-1-carbothioamide

Introduction to 3-(propan-2-yl)benzene-1-carbothioamide (CAS No. 2228149-93-5)

3-(propan-2-yl)benzene-1-carbothioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2228149-93-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzothioamide derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a benzene ring conjugated with a thioamide functional group and an isopropyl substituent, makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis and characterization of 3-(propan-2-yl)benzene-1-carbothioamide have been subjects of interest due to its unique chemical properties. The presence of the thioamide group introduces a polar region to the molecule, which can enhance interactions with biological targets, while the isopropyl side chain provides steric and electronic modulation. These features are critical in designing molecules with optimized pharmacokinetic profiles and target specificity.

In recent years, there has been a growing interest in benzothioamide derivatives as scaffolds for the development of novel therapeutic agents. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer activities. The structural versatility of benzothioamides allows for the introduction of diverse substituents, enabling fine-tuning of their biological properties. 3-(propan-2-yl)benzene-1-carbothioamide is no exception, and its potential has been explored in several preclinical studies.

One of the most compelling aspects of 3-(propan-2-yl)benzene-1-carbothioamide is its potential role in modulating enzyme activity. Thioamides are known to interact with enzymes through hydrogen bonding and hydrophobic interactions, making them effective inhibitors or modulators. Studies have suggested that this compound may interact with various enzymes involved in metabolic pathways, potentially leading to therapeutic effects. For instance, research has indicated that benzothioamide derivatives can inhibit enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in inflammation and pain signaling.

The pharmacological activity of 3-(propan-2-yl)benzene-1-carbothioamide has been further investigated in vitro and in vivo models. Preliminary studies have shown that this compound exhibits inhibitory effects on certain inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with biological targets has been studied using computational chemistry approaches, which have helped elucidate its binding mode and predict its efficacy.

The synthesis of 3-(propan-2-yl)benzene-1-carbothioamide involves multi-step organic reactions, typically starting from readily available precursors such as propylamine and benzenethiol derivatives. The introduction of the thioamide group is achieved through nucleophilic substitution or condensation reactions, while the isopropyl substituent is incorporated via alkylation or other coupling strategies. The optimization of synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent biological evaluations.

In conclusion, 3-(propan-2-yl)benzene-1-carbothioamide (CAS No. 2228149-93-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, it holds promise for the discovery of novel therapeutic agents that could address unmet medical needs.